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Compound of Interest

[(Chloromethoxy)methyl]cycloprop

Compound Name:
ane

cat. No.: B1282921

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical constants of
(Chloromethyl)cyclopropane, a versatile chemical intermediate. The information is presented to

support research and development activities, particularly in the fields of chemical synthesis and
drug discovery.

Core Physical Properties

(Chloromethyl)cyclopropane is a colorless liquid at room temperature. The primary physical
constants, its boiling point and density, are summarized below. These values are critical for
handling, reaction setup, and purification processes.
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Physical Constant Value Conditions Citations
N ) Standard atmospheric
Boiling Point 87-89 °C [L1[2113][41[5]116]
pressure
Standard atmospheric
88 °C [7]
pressure
361.2 K (88.05 °C) Not specified [8]
Density 0.98 g/mL 25°C [21[3]1[5][6]
0.980 g/mL Not specified [4117]

Experimental Protocols for Determination of
Physical Constants

Accurate determination of physical constants is fundamental in chemical research. The
following sections detail standard laboratory protocols for measuring the boiling point and
density of a liquid compound such as (Chloromethyl)cyclopropane.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid. Several methods can be employed for its determination in a laboratory

setting.
1. Thiele Tube Method:
This method is suitable for small sample volumes.

o Apparatus: Thiele tube, thermometer, small test tube, capillary tube (sealed at one end),

heating oil, and a heat source.
e Procedure:

o A small amount of the liquid sample is placed in the small test tube.
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o The capillary tube is inverted (open end down) and placed inside the test tube containing
the sample.

o The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

o The entire assembly is placed in a Thiele tube containing heating oil.

o The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample uniformly.

o As the temperature rises, a stream of bubbles will emerge from the capillary tube.

o Heating is stopped, and the temperature at which the liquid just begins to enter the
capillary tube upon cooling is recorded as the boiling point.

2. Distillation Method:

This method is appropriate when a larger quantity of the substance is available and purification
is also desired.

o Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and
boiling chips.

e Procedure:

o The liquid sample is placed in the distillation flask along with a few boiling chips to ensure
smooth boiling.

o The distillation apparatus is assembled with the thermometer bulb positioned just below
the side arm leading to the condenser.

o The liquid is heated to a boil.

o The temperature is recorded when the vapor temperature stabilizes during the distillation
of the bulk of the liquid. This stable temperature is the boiling point.

3. Reflux Method:
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This method utilizes a reflux setup to determine the boiling point.
o Apparatus: Round-bottom flask, condenser, thermometer, heating mantle, and boiling chips.

e Procedure:

[¢]

The liquid sample and boiling chips are placed in the round-bottom flask.

[e]

A condenser is attached vertically to the flask.

o

The liquid is heated to its boiling point, allowing the vapor to condense and return to the
flask.

o

A thermometer is placed in the vapor phase to measure the temperature, which will
stabilize at the boiling point of the liquid.

Density Determination

Density is the mass of a substance per unit volume. For liquids, this can be determined using
straightforward laboratory techniques.

1. Volumetric Method:

This is a common and simple method for determining the density of a liquid.

o Apparatus: Graduated cylinder or pycnometer (for higher accuracy) and a balance.
» Procedure:

o The mass of a clean, dry graduated cylinder or pycnometer is accurately measured.

o

A known volume of the liquid is added to the graduated cylinder or the pycnometer is filled
to its calibrated volume.

o

The mass of the container with the liquid is then measured.

[¢]

The mass of the liquid is calculated by subtracting the mass of the empty container.

[e]

The density is calculated by dividing the mass of the liquid by its volume.
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2. Gravimetric Buoyancy Method (Archimedes' Principle):

This method relies on the principle of buoyancy.

o Apparatus: A sinker of known volume, a balance, and a beaker.
» Procedure:

A sinker of a known volume is weighed in the air.

[e]

The sinker is then submerged in the liquid sample, and its apparent mass is measured.

o

The difference in mass is used to calculate the buoyant force, which is equal to the weight

[¢]

of the displaced liquid.

From the mass and volume of the displaced liquid, the density can be determined.

[¢]

Molecular Structure Determination Workflow

Beyond basic physical constants, understanding the three-dimensional structure of a molecule
is crucial. Gas-phase electron diffraction (GED) is a powerful technique for determining the
molecular structure of volatile compounds like (Chloromethyl)cyclopropane. A generalized
workflow for a GED experiment is outlined below.
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Caption: Generalized workflow for Gas-Phase Ele

ctron Diffraction (GED).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cyclopropane-b-p-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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